Cas no 1807295-62-0 (Methyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)benzoate
• CAS No: 1807295-62-0
• MF: C₁₁H₈F₃NO₄
• MW: 275.180733680725
• CID: 4952042
• Update Time: 2025-10-28

Methyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO4/c1-18-10(17)6-2-7(5-16)8(4-15)9(3-6)19-11(12,13)14/h2-3,16H,5H2,1H3
• InChI Key： OHVSTCQDKHKNRH-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(=O)OC)=CC(CO)=C1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 1.8
• Topological Polar Surface Area: 79.6

Additional information on Methyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)benzoate

Recent Advances in the Study of Methyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)benzoate (CAS: 1807295-62-0)

Methyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)benzoate (CAS: 1807295-62-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and cyano functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and bioactive agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to harness its unique chemical properties for drug discovery and development.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have explored its utility in the construction of heterocyclic frameworks, which are often pivotal in medicinal chemistry. The presence of the trifluoromethoxy group, known for its electron-withdrawing properties and metabolic stability, enhances the compound's potential to interact with biological targets. Additionally, the hydroxymethyl and cyano groups provide versatile handles for further chemical modifications, enabling the development of derivatives with tailored pharmacological profiles.

Recent publications have highlighted the successful application of Methyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)benzoate in the design of enzyme inhibitors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of potent inhibitors targeting a specific kinase involved in inflammatory pathways. The compound's structural features were found to enhance binding affinity and selectivity, leading to improved therapeutic efficacy in preclinical models. These findings underscore its potential as a valuable scaffold in drug discovery.

Another significant development involves the compound's use in the synthesis of fluorinated analogs of biologically active molecules. Fluorination is a common strategy in medicinal chemistry to improve the pharmacokinetic and pharmacodynamic properties of drug candidates. The trifluoromethoxy group in Methyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)benzoate has been leveraged to introduce fluorine atoms into target molecules, thereby enhancing their metabolic stability and membrane permeability. This approach has been particularly fruitful in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration is a critical factor.

In addition to its applications in drug design, Methyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)benzoate has also been investigated for its potential in agrochemical research. The compound's unique chemical properties make it a candidate for the development of new pesticides and herbicides. Preliminary studies have shown that derivatives of this compound exhibit herbicidal activity against a range of weed species, with minimal toxicity to non-target organisms. This dual utility in pharmaceutical and agrochemical research highlights its versatility and broad applicability.

Looking ahead, ongoing research is expected to further elucidate the compound's mechanism of action and expand its therapeutic and industrial applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into practical solutions. As the field continues to evolve, Methyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)benzoate (CAS: 1807295-62-0) is poised to remain a focal point of innovation in chemical biology and drug discovery.